Cas no 45302-46-3 (2-Butenedioic acid(2E)-, monodocosyl ester)

2-Butenedioic acid(2E)-, monodocosyl ester structure
45302-46-3 structure
Product Name:2-Butenedioic acid(2E)-, monodocosyl ester
CAS No:45302-46-3
MF:C26H48O4
MW:424.656929016113
CID:332674
PubChem ID:6452026
Update Time:2025-04-19

2-Butenedioic acid(2E)-, monodocosyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid(2E)-, monodocosyl ester
    • docosyl hydrogen fumarate
    • NS00057616
    • SCHEMBL2831203
    • 45302-46-3
    • DTXSID101310865
    • Docosyl (2E)-2-butenedioate
    • EINECS 256-228-8
    • Inchi: 1S/C26H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-30-26(29)23-22-25(27)28/h22-23H,2-21,24H2,1H3,(H,27,28)/b23-22+
    • InChI Key: RMLKCUDDJZHVOL-GHVJWSGMSA-N
    • SMILES: O(C(/C=C/C(=O)O)=O)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 424.35526001g/mol
  • Monoisotopic Mass: 424.35526001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 24
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.8
  • Topological Polar Surface Area: 63.6Ų
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